![molecular formula C8H9F3N2O B8576247 2-Pyridinamine, 5-[(2,2,2-trifluoroethoxy)methyl]-](/img/structure/B8576247.png)
2-Pyridinamine, 5-[(2,2,2-trifluoroethoxy)methyl]-
Cat. No. B8576247
M. Wt: 206.16 g/mol
InChI Key: CRWYQORBEWRACH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07482341B2
Procedure details
This material was prepared in analogy to example 86 step B] from 2,2-dimethyl-N-[5-(2,2,2-trifluoro-ethoxymethyl)-pyridin-2-yl]-propionamide (0.56 g) and 3M aqueous NaOH (3.87 mL) as a crystalline white solid (0.123 g). MS (ESI): 207.1 (MH+).
Name
2,2-dimethyl-N-[5-(2,2,2-trifluoro-ethoxymethyl)-pyridin-2-yl]-propionamide
Quantity
0.56 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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CC(C)(C)C([NH:5][C:6]1[CH:11]=[CH:10][C:9]([CH2:12][O:13][CH2:14][C:15]([F:18])([F:17])[F:16])=[CH:8][N:7]=1)=O.[OH-].[Na+]>>[F:18][C:15]([F:16])([F:17])[CH2:14][O:13][CH2:12][C:9]1[CH:10]=[CH:11][C:6]([NH2:5])=[N:7][CH:8]=1 |f:1.2|
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Inputs
Step One
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Name
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2,2-dimethyl-N-[5-(2,2,2-trifluoro-ethoxymethyl)-pyridin-2-yl]-propionamide
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Quantity
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0.56 g
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Type
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reactant
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Smiles
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CC(C(=O)NC1=NC=C(C=C1)COCC(F)(F)F)(C)C
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Name
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Quantity
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3.87 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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FC(COCC=1C=CC(=NC1)N)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
